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Compound of Interest

Compound Name: Cy3-PEG3-TCO

Cat. No.: B12378641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of Cy3-
PEG3-TCO, a fluorescent labeling reagent crucial for advanced bioconjugation applications.

Detailed experimental protocols and workflow visualizations are included to facilitate its

effective use in research and development.

Core Chemical and Physical Properties
Cy3-PEG3-TCO is a specialized molecule that combines a bright and photostable cyanine 3

(Cy3) fluorophore with a flexible polyethylene glycol (PEG) linker and a highly reactive trans-

cyclooctene (TCO) moiety. This tripartite structure enables the covalent labeling of

biomolecules for visualization and tracking through a bioorthogonal "click chemistry" reaction.

The key functional components are:

Cy3 (Cyanine 3): A fluorescent dye known for its bright orange-red emission, making it ideal

for various fluorescence-based assays.[1]

PEG3 (Triethylene Glycol): A short, hydrophilic spacer that enhances the solubility of the

molecule in aqueous buffers, reduces steric hindrance, and minimizes non-specific

interactions.[2]
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TCO (trans-cyclooctene): A strained alkene that rapidly and specifically reacts with tetrazine-

functionalized molecules via an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.

[2][3] This reaction is bioorthogonal, meaning it proceeds efficiently within complex biological

systems without interfering with native biochemical processes.

The quantitative properties of Cy3-PEG3-TCO are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₄₇H₆₇ClN₄O₆ [4]

Molecular Weight 819.52 g/mol

Excitation Maximum (λex) ~550 - 555 nm

Emission Maximum (λem) ~569 - 570 nm

Appearance Red powder

Solubility

Soluble in DMSO, DMF, and

other organic solvents. The

PEG linker enhances aqueous

solubility.

Storage Conditions
Store at -20°C, protected from

light and moisture.

Reaction Mechanism: The Inverse-Demand Diels-
Alder Cycloaddition
The utility of Cy3-PEG3-TCO in bioconjugation stems from the highly efficient and specific

reaction between the TCO group and a tetrazine (Tz) moiety. This iEDDA reaction is

characterized by its exceptionally fast kinetics and the formation of a stable covalent bond. The

reaction proceeds via a [4+2] cycloaddition, where the electron-deficient tetrazine acts as the

diene and the strained TCO serves as the dienophile. This is followed by a retro-Diels-Alder

reaction that irreversibly releases nitrogen gas, driving the reaction to completion.
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Mechanism of TCO-Tetrazine Ligation
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Caption: The iEDDA reaction between Cy3-PEG3-TCO and a tetrazine-modified molecule.

Experimental Protocol: Labeling of a Tetrazine-
Modified Protein
This protocol outlines a general procedure for labeling a protein that has been previously

functionalized with a tetrazine group using Cy3-PEG3-TCO.

Materials
Tetrazine-functionalized protein in an amine-free buffer (e.g., PBS, pH 7.4)
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Cy3-PEG3-TCO

Anhydrous DMSO or DMF

Size-exclusion chromatography (SEC) or spin desalting columns for purification

Procedure
Reagent Preparation:

Immediately before use, prepare a 1-10 mM stock solution of Cy3-PEG3-TCO in

anhydrous DMSO or DMF. Protect the solution from light.

Reaction Setup:

In a microcentrifuge tube, dilute the tetrazine-functionalized protein to a desired

concentration (e.g., 1-10 µM) in an appropriate reaction buffer (e.g., PBS, pH 7.4).

Add the Cy3-PEG3-TCO stock solution to the protein solution. A molar excess of the Cy3-
PEG3-TCO (e.g., 1.5 to 5-fold) is typically used to ensure efficient labeling. The optimal

ratio may need to be determined empirically.

Incubation:

Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.

The reaction progress can be monitored by the disappearance of the characteristic

reddish-purple color of the tetrazine.

Purification:

Remove unreacted Cy3-PEG3-TCO using a spin desalting column or size-exclusion

chromatography.

Characterization and Storage:

Confirm labeling by measuring the absorbance of the purified conjugate at 280 nm (for

protein) and ~550 nm (for Cy3).
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The labeled protein can be stored at 4°C for short-term use or at -20°C or -80°C for long-

term storage, protected from light.

Experimental Workflow
The general workflow for a typical bioconjugation experiment involving the labeling of a target

molecule with Cy3-PEG3-TCO is depicted below.
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Caption: A generalized workflow for the labeling of a tetrazine-modified protein with Cy3-PEG3-
TCO.

Applications in Research and Drug Development
The unique properties of Cy3-PEG3-TCO make it a valuable tool in various scientific

disciplines:

Fluorescence Microscopy and Imaging: Its bright and stable fluorescence allows for the

visualization and tracking of labeled biomolecules in live cells and tissues.

Flow Cytometry: Labeled cells can be identified and sorted based on their fluorescence

intensity.

Protein-Protein Interaction Studies: By labeling one protein with Cy3-PEG3-TCO and its

binding partner with a different fluorophore, Förster Resonance Energy Transfer (FRET)

studies can be conducted.

Antibody-Drug Conjugate (ADC) Development: While not a therapeutic agent itself, Cy3-
PEG3-TCO can be used as a fluorescent analog to track the localization and internalization

of ADCs.

Diagnostic Assays: The high sensitivity of fluorescence detection makes it suitable for the

development of various immunoassays and biosensors.

In conclusion, Cy3-PEG3-TCO is a powerful and versatile reagent for the fluorescent labeling

of biomolecules. Its robust chemical properties, combined with the specificity and efficiency of

the TCO-tetrazine ligation, provide researchers with a reliable method for a wide range of

applications in basic research and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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